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Compound of Interest

Compound Name: Moretenone

Cat. No.: B167447 Get Quote

Moretenone: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical structure and known

properties of moretenone. While a comprehensive analysis of its biological activities and

associated signaling pathways is limited by the currently available public research, this

document summarizes its fundamental chemical identity.

Chemical Structure and Properties
Moretenone is a naturally occurring pentacyclic triterpenoid belonging to the hopanoid class of

organic compounds.[1][2] Hopanoids are characterized by a distinctive skeleton composed of

four cyclohexane rings and one cyclopentane ring.[1][2]

The chemical structure of moretenone is defined by the IUPAC name: 5a,5b,8,8,11a,13b-

hexamethyl-3-prop-1-en-2-yl-2,3,3a,4,5,6,7,7a,10,11,11b,12,13,13a-tetradecahydro-1H-

cyclopenta[a]chrysen-9-one.[3] Its molecular formula is C₃₀H₄₈O, and it has a molecular weight

of approximately 424.7 g/mol .[3][4]

Table 1: Chemical Identifiers for Moretenone
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Identifier Value Reference

IUPAC Name

5a,5b,8,8,11a,13b-

hexamethyl-3-prop-1-en-2-yl-

2,3,3a,4,5,6,7,7a,10,11,11b,12

,13,13a-tetradecahydro-1H-

cyclopenta[a]chrysen-9-one

[3]

Molecular Formula C₃₀H₄₈O [3][4]

CAS Number 1812-63-1 [3][4]

Molecular Weight 424.7 g/mol [4][5]

Synonyms
Hop-22(29)-en-3-one, (21β)-

Hopan-22(29)-en-3-one
[4]

Below is a 2D representation of the chemical structure of moretenone, generated using the

DOT language.

Figure 1. 2D Chemical Structure of Moretenone

Biological Activity and Signaling Pathways
A comprehensive search of publicly available scientific literature reveals a notable lack of in-

depth studies specifically focused on the biological activities of moretenone. Consequently,

there is no significant body of evidence to detail its specific interactions with cellular signaling

pathways, nor is there quantitative data, such as IC50 or EC50 values, from cytotoxicity, anti-

inflammatory, or other pharmacological assays.

While research exists on the broader class of triterpenoids and hopanoids, which are known to

possess a wide range of biological activities, these general findings cannot be directly and

quantitatively extrapolated to moretenone without specific experimental validation.

Experimental Protocols
Detailed experimental protocols for the synthesis of moretenone or for its biological evaluation

are not readily available in the current body of scientific literature. While general methods for

the synthesis of related meroterpenes have been published, these do not provide specific
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procedural details for moretenone. Similarly, the absence of published studies on its biological

activity means there are no established protocols for its in vitro or in vivo evaluation.

Conclusion
Moretenone is a well-characterized chemical entity with a defined structure. However, its

biological effects and potential as a pharmacological agent remain largely unexplored. The lack

of available data on its interactions with biological systems, including specific signaling

pathways and quantitative measures of activity, presents a significant gap in the scientific

literature. This presents an opportunity for future research to investigate the potential

therapeutic properties of this natural product. Researchers and drug development

professionals are encouraged to undertake foundational studies to elucidate the

pharmacological profile of moretenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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